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Abstract

6-Aminonicotinaldehyde is a versatile bifunctional building block in organic synthesis, prized
for its unique electronic properties and dual reactivity. This technical guide provides a
preliminary investigation into the reactivity of its core functional groups—the aromatic amino
group and the aldehyde. This document summarizes key chemical properties, explores its
utility in significant synthetic transformations such as Schiff base formation and the Pictet-
Spengler reaction, and delves into its application in the construction of diverse heterocyclic
scaffolds through multicomponent reactions. Detailed experimental protocols for representative
reactions are provided, and key reaction pathways are visualized to facilitate a deeper
understanding of its synthetic potential.

Introduction

6-Aminonicotinaldehyde, also known as 6-aminopyridine-3-carboxaldehyde, is a heterocyclic
compound featuring a pyridine ring substituted with both an amino and an aldehyde group.[1]
This unique arrangement of a nucleophilic amino group and an electrophilic aldehyde moiety
makes it a valuable intermediate for the synthesis of a wide array of complex molecules,
particularly in the fields of medicinal chemistry and materials science.[1] The pyridine nitrogen
imparts distinct electronic properties to the ring, influencing the reactivity of both substituents.
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This guide aims to provide a detailed overview of the fundamental reactivity of 6-
aminonicotinaldehyde, supported by experimental data and procedural outlines.

Physicochemical Properties

A summary of the key physicochemical properties of 6-aminonicotinaldehyde is presented in
Table 1. These properties are essential for understanding its behavior in different solvent
systems and reaction conditions.

Property Value Reference
CAS Number 69879-22-7 [1]
Molecular Formula CeHsN20 [1]
Molecular Weight 122.12 g/mol [1]
Melting Point 161 °C [1]
Boiling Point 309.0 £ 27.0 °C (Predicted) [1]
Density 1.264 + 0.06 g/cm3 (Predicted) [1]
pKa 4.78 + 0.13 (Predicted) [1]
Appearance Light yellow to yellow solid [2]

N 2-8 °C, under inert gas
Storage Conditions ) [1]
(Nitrogen or Argon)

Core Reactivity

The synthetic utility of 6-aminonicotinaldehyde stems from the distinct and often
complementary reactivity of its amino and aldehyde functionalities.

The Amino Group: Nucleophilic Reactivity

The exocyclic amino group at the 6-position of the pyridine ring is a key site for nucleophilic
attack. It readily participates in condensation reactions with electrophiles such as aldehydes
and ketones.
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The reaction of the primary amino group of 6-aminonicotinaldehyde with various aldehydes
and ketones under acidic or base catalysis, or with heating, leads to the formation of imines,
commonly known as Schiff bases. These compounds are pivotal intermediates in the synthesis
of various bioactive molecules.

A general workflow for the synthesis of Schiff bases from 6-aminonicotinaldehyde is depicted
below.
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Step 1: Amination

2-Chloronicotinic Acid

N-Methylaniline,
Diisopropylethylamine, Water

icrowave, 200°C, 2h

\/
[6-(Methyl(phenyl)amino)nicotinic acid)

Step 2: Amide Formation
Thionyl Chloride,
Dichloromethane

0°C

Y
(Acid Chloride Intermediate)

Morpholine

Y

[6-(Methyl(phenyl)amino)nicotinic acid morpholinamide)

Step 3: Reduction

Lithium tri-tert-butoxyaluminum hydride,
THF

0°Ctort

\/
[6-(Methyl(phenyl)amino)nicotinaldehyde)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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